N-(2,4-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide
• InChI: InChI=1S/C15H22N2O2/c1-11-3-4-14(12(2)9-11)16-15(19)10-17-7-5-13(18)6-8-17/h3-4,9,13,18H,5-8,10H2,1-2H3,(H,16,19)
• InChI Key: WFQFADDAYGSDDT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CN2CCC(CC2)O)C
• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol

Description

N-(2,4-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide, also known as DMHPA, is a chemical compound that has been studied for its potential applications in scientific research. DMHPA is a small molecule that has been found to have a variety of biochemical and physiological effects, and its mechanism of action has been the subject of extensive research. In

Mechanism of Action

The mechanism of action of N-(2,4-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide is not fully understood, but it is believed to involve the modulation of neurotransmitter release and the inhibition of certain ion channels. N-(2,4-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide has been found to interact with the dopamine transporter and the vesicular monoamine transporter, which are involved in the regulation of dopamine release. It has also been found to inhibit the activity of certain ion channels, such as the NMDA receptor, which is involved in the regulation of synaptic plasticity.
Biochemical and Physiological Effects
N-(2,4-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide has been found to have a variety of biochemical and physiological effects. It has been shown to increase dopamine release in the brain, which can lead to increased locomotor activity and reward-seeking behavior. N-(2,4-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide has also been found to modulate the release of other neurotransmitters, including serotonin and norepinephrine. In addition, N-(2,4-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide has been found to have antioxidant properties, which may contribute to its potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,4-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide in lab experiments is that it is a small molecule that can easily penetrate cell membranes and interact with intracellular targets. N-(2,4-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide is also relatively stable and can be synthesized in large quantities. However, one limitation of using N-(2,4-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide in lab experiments is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-(2,4-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide. One area of interest is the development of N-(2,4-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide analogs that have improved pharmacokinetic properties and selectivity for specific targets. Another area of interest is the investigation of the potential therapeutic applications of N-(2,4-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide for the treatment of neurological disorders. Finally, further research is needed to fully understand the mechanism of action of N-(2,4-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide and its effects on the central nervous system.

Synthesis Methods

The synthesis of N-(2,4-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide involves the reaction of 2,4-dimethylphenylacetic acid with 4-hydroxypiperidine in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified through a series of chromatography steps to obtain pure N-(2,4-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide.

Scientific Research Applications

N-(2,4-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to have a variety of effects on the central nervous system, including the modulation of neurotransmitter release and the inhibition of certain ion channels. N-(2,4-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide has also been found to have potential therapeutic applications for the treatment of neurological disorders such as Parkinson’s disease and schizophrenia.